![molecular formula C21H23N3O5S2 B2958226 (E)-2-(3-ethyl-4-oxo-2-(tosylimino)thiazolidin-5-yl)-N-(3-methoxyphenyl)acetamide CAS No. 630090-85-6](/img/structure/B2958226.png)
(E)-2-(3-ethyl-4-oxo-2-(tosylimino)thiazolidin-5-yl)-N-(3-methoxyphenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(E)-2-(3-ethyl-4-oxo-2-(tosylimino)thiazolidin-5-yl)-N-(3-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C21H23N3O5S2 and its molecular weight is 461.55. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antimicrobial Activity
Thiazolidinone derivatives have shown promising antimicrobial properties. Studies have synthesized and characterized compounds with significant activity against bacteria and fungi. For example, imino-4-methoxyphenol thiazole-derived Schiff base ligands demonstrated moderate activity against E. coli and R. solanacearum, as well as F. oxysporum and A. niger, indicating their potential as antimicrobial agents (H. M. Vinusha et al., 2015).
Anticancer and Antifibrotic Effects
Thiazolidinone compounds have been explored for their anticancer and antifibrotic activities. A study involving amino(imino)thiazolidinone derivatives highlighted their efficacy in reducing the viability of fibroblasts without showing anticancer effects, suggesting their use as antifibrotic agents. Among the tested compounds, specific derivatives were identified as candidates for further testing due to their similar effects to Pirfenidone, a known antifibrotic drug, without scavenging superoxide radicals (D. Kaminskyy et al., 2016).
Structural Characterization
The crystal structures of related (oxothiazolidin-2-ylidene)acetamides have been elucidated, providing insights into the molecular configurations and potential for interaction with biological targets. This structural information is crucial for understanding the activity of these compounds and for designing derivatives with enhanced biological properties (Aleksei N. Galushchinskiy et al., 2017).
Antioxidant Properties
Thiazolidinone derivatives have also been investigated for their antioxidant capabilities. A study focusing on new coumarin derivatives containing thiazolidinone moieties found these compounds to be more active against bacterial strains than standard references, highlighting their potential as antioxidants (N. Hamdi et al., 2012).
Properties
IUPAC Name |
2-[(2E)-3-ethyl-2-(4-methylphenyl)sulfonylimino-4-oxo-1,3-thiazolidin-5-yl]-N-(3-methoxyphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23N3O5S2/c1-4-24-20(26)18(13-19(25)22-15-6-5-7-16(12-15)29-3)30-21(24)23-31(27,28)17-10-8-14(2)9-11-17/h5-12,18H,4,13H2,1-3H3,(H,22,25)/b23-21+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HPBIRFUWDIIYGP-XTQSDGFTSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=O)C(SC1=NS(=O)(=O)C2=CC=C(C=C2)C)CC(=O)NC3=CC(=CC=C3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCN\1C(=O)C(S/C1=N/S(=O)(=O)C2=CC=C(C=C2)C)CC(=O)NC3=CC(=CC=C3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23N3O5S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
461.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.